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Compound Name: 4-Hydroxynicotinic acid

CAS No.: 72676-96-1

Cat. No.: B7727151

Get Quote

Introduction: Understanding 4-Hydroxynicotinic
Acid
4-Hydroxynicotinic acid (CAS No: 609-70-1), also known as 4-hydroxy-3-pyridinecarboxylic

acid, is a pyridinecarboxylic acid derivative.[1] Its structural similarity to nicotinic acid (Vitamin

B3) and its role as a potential metabolite or synthetic precursor makes it a compound of interest

in various research and development pipelines, particularly in medicinal chemistry and drug

development. As with any laboratory chemical, a thorough understanding of its hazard profile

and the implementation of robust safety protocols are paramount to ensuring the well-being of

researchers and the integrity of experimental outcomes.

This guide provides an in-depth analysis of the safety and handling precautions for 4-
Hydroxynicotinic acid. It is designed for researchers, scientists, and drug development

professionals, offering not just procedural steps, but the scientific rationale behind them. By

fostering a deeper understanding of the risks, this document aims to empower laboratory

personnel to work with this compound in a safe and efficient manner.
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Part 1: Hazard Identification and Risk Assessment
A foundational element of laboratory safety is the comprehensive identification of a compound's

intrinsic hazards. 4-Hydroxynicotinic acid is classified under the Globally Harmonized System

(GHS) with several key hazard statements that dictate the necessary handling precautions.[1]

[2]

GHS Classification and Associated Risks
Based on aggregated data from multiple suppliers and regulatory bodies, 4-Hydroxynicotinic
acid presents the following primary hazards:
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Hazard Class GHS Hazard Statement
Potential Consequences
and Scientific Rationale

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

Ingestion can lead to systemic

toxicity. The pyridine ring and

carboxylic acid functional

groups can interact with

biological systems, potentially

disrupting metabolic pathways.

While not classified as highly

toxic, the "harmful" designation

necessitates stringent

measures to prevent

accidental ingestion.[1][2]

Skin Irritation (Category 2) H315: Causes skin irritation

Direct contact with the skin can

lead to local inflammation,

redness, and discomfort. The

acidic nature of the carboxylic

acid group and the overall

chemical reactivity can disrupt

the skin's protective barrier,

leading to irritation.[1][2][3]

Serious Eye Irritation

(Category 2A)

H319: Causes serious eye

irritation

The eyes are particularly

sensitive to chemical insults.

Contact can cause significant

pain, redness, and potentially

reversible damage to the

cornea or other eye structures.

This is a common hazard for

acidic, crystalline compounds.

[1][2][3][4][5]

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation

H335: May cause respiratory

irritation

Inhalation of the dust can

irritate the mucous membranes

of the respiratory tract, leading

to coughing, shortness of

breath, and inflammation. Fine
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powders are easily

aerosolized, making this a

significant risk if handled

outside of a controlled

environment.[1][4]

These classifications are the cornerstone of our risk assessment. The causality is clear: the

chemical's physical form (a solid that can form dust) and its chemical properties (acidity,

reactivity) directly lead to the observed biological hazards.

Visualizing the Hierarchy of Controls
Effective risk management involves implementing a multi-layered safety strategy. The

"Hierarchy of Controls" is a fundamental concept in industrial hygiene that prioritizes the most

effective control measures. This approach is self-validating; by starting with the most effective

controls, you systematically reduce the risk at each level.
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4-Hydroxynicotinic Acid Spill Response Workflow

Spill Occurs Assess Spill Size
& Location

Small Spill
(<5g, Contained in Hood)

Small

Large Spill
(>5g or Outside Hood)Large

Trained Personnel Cleanup:
1. Wear appropriate PPE.

2. Gently cover with inert absorbent.
3. Sweep, place in waste container.

1. Alert others & evacuate area.
2. Restrict access.

3. Contact EHS/Emergency Services.

Spill Cleaned

Click to download full resolution via product page

Caption: Decision workflow for responding to a 4-Hydroxynicotinic acid spill.

For a small spill (a few grams) contained within a fume hood, trained laboratory personnel can

manage the cleanup. [4]For a large spill or any spill outside of a fume hood, the area should be

evacuated and professional environmental health and safety (EHS) personnel should be

contacted. [4]
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Part 5: Storage and Disposal
Proper storage and disposal are final, yet critical, steps in the chemical lifecycle to ensure long-

term safety and environmental protection.

Storage Requirements
Container: Keep the container tightly closed to prevent absorption of moisture and potential

contamination. [5][6][7]* Location: Store in a cool, dry, and well-ventilated area. [8][6][7]*

Incompatibilities: Store away from strong oxidizing agents. [9][10]Chemical reactions with

strong oxidizers could generate heat or toxic gases.

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

GHS hazard pictograms and statements.

Waste Disposal
Procedure: Dispose of 4-Hydroxynicotinic acid and any contaminated materials (e.g.,

gloves, weigh boats, paper towels) in accordance with all local, state, and federal

regulations. [5][7]* Waste Stream: This material should be disposed of through a licensed

chemical waste disposal company. Do not dispose of it down the drain or in the regular trash.

[3][11]Contaminated packaging should be treated as hazardous waste. [3]

Conclusion
Working safely with 4-Hydroxynicotinic acid is not a matter of avoiding the compound, but of

understanding and respecting its inherent properties. By implementing the hierarchy of controls

—prioritizing engineering solutions like fume hoods, adhering to strict administrative protocols,

and consistently using the correct personal protective equipment—researchers can confidently

handle this compound while minimizing risk. The causality is direct: a comprehensive

understanding of the hazards informs the creation of robust, self-validating safety systems. This

guide serves as a technical foundation for building a strong safety culture when working with 4-
Hydroxynicotinic acid and similar chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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